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Compound of Interest

Compound Name: 3-Chloro-L-Tyrosine

Cat. No.: B556623

Essential Safety and Handling Guide for 3-
Chloro-L-Tyrosine

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 3-
Chloro-L-Tyrosine. Adherence to these procedures is essential to ensure a safe laboratory
environment.

Hazard Assessment and Personal Protective
Equipment (PPE)

There are conflicting reports regarding the hazard classification of 3-Chloro-L-Tyrosine. While
some sources classify it as non-hazardous, others identify it as a potential skin, eye, and
respiratory irritant.[1] Therefore, a cautious approach to handling is mandatory.

Recommended Personal Protective Equipment

A comprehensive personal protective equipment (PPE) strategy is the first line of defense
against potential exposure. The following PPE is required when handling 3-Chloro-L-Tyrosine
in its solid form and in solution:
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Specifications and Best

Protection Type Required PPE _
Practices
Goggles should provide a
complete seal around the
eyes. A face shield should be
Safety Goggles and Face worn over the goggles,

Eye and Face Protection ) ] )
Shield especially when handling

larger quantities or when there
is a significant risk of

splashing.[2]

Nitrile gloves are
recommended for incidental
splash protection.[3][4][5] Due
to the lack of specific chemical
resistance data for 3-Chloro-L-
Tyrosine, gloves must be
changed immediately upon
Hand Protection Chemical-Resistant Gloves any contact with the
substance. For prolonged or
immersive contact, consider
heavier-duty gloves and
consult manufacturer-specific
chemical resistance data for
chlorinated aromatic

compounds.

Along-sleeved, buttoned

laboratory coat is required to

Body Protection Laboratory Coat ) )
protect the skin from accidental
contact.

Respiratory Protection N95 Respirator or Higher Due to the potential for

respiratory irritation from
airborne powder, an N95-rated
respirator or a higher level of
respiratory protection should

be worn when handling the
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solid form of 3-Chloro-L-
Tyrosine, especially during
weighing and transfer

operations.[6]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 3-Chloro-L-Tyrosine will minimize the risk of exposure and
contamination.

Preparation and Weighing of Solid 3-Chloro-L-Tyrosine

o Designated Work Area: All handling of solid 3-Chloro-L-Tyrosine must be conducted in a
designated area within a certified chemical fume hood to control airborne particles.[1][6]

» Pre-Weighing Preparations: Before handling the compound, ensure all necessary equipment,
including a tared, sealable container for transport, is within the fume hood.

» Weighing Process:
o Carefully open the stock container inside the fume hood.

o Using a dedicated spatula, transfer the desired amount of the powder to the tared
container. Avoid creating dust.

o Securely close the lid of the container before removing it from the fume hood for weighing
on an analytical balance.

o If adjustments to the weight are necessary, return the sealed container to the fume hood
before reopening it.[7]

» Cleaning: After weighing, decontaminate the spatula and the work surface within the fume
hood.

Dissolving 3-Chloro-L-Tyrosine
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» Solvent Selection: Refer to the solubility data in Table 1 to select an appropriate solvent.
 Dissolution Procedure:

o In the chemical fume hood, add the desired volume of solvent to the container with the
pre-weighed 3-Chloro-L-Tyrosine.

o Securely cap the container and mix by gentle swirling or vortexing until the solid is fully
dissolved.

o If heating is required to aid dissolution, use a controlled heating method such as a water
bath.

Storage of Stock Solutions

o Clearly label the container with the chemical name, concentration, solvent, and date of
preparation.

» Store the solution in a tightly sealed container in a cool, dry place, away from incompatible
materials.

Emergency Procedures

In the event of an accidental exposure, immediate and appropriate first aid is crucial.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15-20
minutes at an eyewash station, holding the eyelids open.[2][8][9] Seek immediate medical
attention.

o Skin Contact: Remove any contaminated clothing.[2] Brush off any dry chemical from the
skin before flushing the affected area with soap and water for at least 15 minutes.[9][10]
Seek medical attention if irritation persists.

 Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen
and seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.
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Disposal Plan

Proper disposal of 3-Chloro-L-Tyrosine and associated waste is critical to prevent
environmental contamination. As a halogenated organic compound, specific disposal protocols
must be followed.

Waste Segregation

» Solid Waste: All solid 3-Chloro-L-Tyrosine waste, including contaminated personal
protective equipment (gloves, weigh boats, etc.), must be collected in a designated, clearly
labeled "Halogenated Organic Solid Waste" container.

e Liquid Waste: Unused solutions of 3-Chloro-L-Tyrosine and any solvent used for rinsing
contaminated glassware must be collected in a designated, clearly labeled "Halogenated
Organic Liquid Waste" container.[11]

e Do Not: Mix halogenated waste with non-halogenated waste streams.

Disposal Method

o All segregated halogenated organic waste must be disposed of through a licensed
hazardous waste disposal service.

e The primary method of disposal for chlorinated organic compounds is high-temperature
incineration.[12]

Quantitative Data Summary

The following table summarizes key quantitative data for 3-Chloro-L-Tyrosine:
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Property Value Source
Molecular Formula C9oH10CINOs N/A
Molecular Weight 215.63 g/mol N/A

o 5 mg/mL (with sonication and
Solubility in Water i N/A
heating to 60°C)

Solubility in PBS (pH 7.2) 1 mg/mL N/A
Solubility in DMSO Slightly soluble N/A
Solubility in Ethanol Slightly soluble N/A

Experimental Workflow Diagram

The following diagram illustrates the complete workflow for the safe handling and disposal of 3-
Chloro-L-Tyrosine.
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Workflow for Handling 3-Chloro-L-Tyrosine
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Caption: A logical workflow for the safe handling and disposal of 3-Chloro-L-Tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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